Cas no 2228950-30-7 (2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid
• CAS No: 2228950-30-7
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6363203
• PubChem ID: 165663139
• Update Time: 2025-05-21

2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid
• 2228950-30-7
• EN300-1875871
• 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C16H21NO5/c1-15(2,3)22-14(21)17-11-5-4-10(8-12(11)18)16(6-7-16)9-13(19)20/h4-5,8,18H,6-7,9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： QXUVHFVLNLZPHK-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid

Introduction to 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic Acid (CAS No. 2228950-30-7)

2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid, identified by its CAS number 2228950-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is a structural motif known for its potential biological activity and synthetic utility. The presence of functional groups such as the (tert-butoxy)carbonylamino and hydroxyphenyl moieties further enhances its chemical diversity and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The hydroxyphenyl group, specifically positioned at the 3-position of the aromatic ring, contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in drug design, where precise molecular recognition is crucial for achieving high efficacy and selectivity. The (tert-butoxy)carbonylamino group serves as a protective group for the amino functionality, allowing for controlled modifications during synthetic pathways. Such protective groups are widely employed in multi-step syntheses to prevent unwanted side reactions and ensure the integrity of sensitive functionalities.

In recent years, there has been a growing interest in cyclopropyl-containing compounds due to their unique physicochemical properties and biological activities. The cyclopropyl ring, being a small, rigid structure, can impose specific conformational constraints on the molecule, which may influence its binding affinity and metabolic stability. This structural feature has been exploited in various drug discovery programs, where cyclopropyl derivatives have shown promise as inhibitors of enzymes and receptors involved in critical biological pathways.

The synthesis of 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid involves sophisticated organic transformations that highlight the intersection of medicinal chemistry and synthetic organic chemistry. Key steps typically include the formation of the cyclopropane ring via ring-closing metathesis or cyclopropanation reactions, followed by functionalization at the aromatic ring and introduction of the amino protecting group. The hydroxyl group at the 3-position may be introduced through selective hydroxylations or as part of a pre-formed precursor.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the hydroxyphenyl and cyclopropyl moieties suggests that it may exhibit inhibitory activity against enzymes such as kinases or phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, the presence of a carboxylic acid functionality provides opportunities for further derivatization into esters or amides, expanding its utility as a building block for more complex drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound toward potential biological targets with greater accuracy. Molecular docking studies have shown that derivatives of 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid may interact with key residues in enzyme active sites, suggesting their suitability for use as scaffolds in structure-based drug design. These computational approaches complement experimental efforts by providing rapid screening tools to identify promising candidates for further optimization.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The cyclopropyl moiety is particularly noteworthy due to its ability to enhance binding affinity through van der Waals interactions and steric constraints. This has led to several clinical candidates incorporating cyclopropyl groups demonstrating improved pharmacokinetic profiles compared to their non-cyclopropyl counterparts. As such, 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid represents an attractive starting point for designing next-generation therapeutics.

In conclusion, 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropylacetic acid (CAS No. 2228950-30-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropylacetic acid core with functionalized aromatic rings—make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research into its biological activities and synthetic applications continues to underscore its importance as a building block in drug discovery efforts aimed at addressing unmet medical needs.